Cas no 1170646-90-8 (N-(4-fluoro-1,3-benzothiazol-2-yl)-7-methoxy-N-[2-(1H-pyrazol-1-yl)ethyl]-1-benzofuran-2-carboxamide)
N-(4-fluoro-1,3-benzothiazol-2-yl)-7-methoxy-N-[2-(1H-pyrazol-1-yl)ethyl]-1-benzofuran-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzofurancarboxamide, N-(4-fluoro-2-benzothiazolyl)-7-methoxy-N-[2-(1H-pyrazol-1-yl)ethyl]-
- N-(4-fluoro-1,3-benzothiazol-2-yl)-7-methoxy-N-[2-(1H-pyrazol-1-yl)ethyl]-1-benzofuran-2-carboxamide
- AKOS024514101
- N-(4-fluoro-1,3-benzothiazol-2-yl)-7-methoxy-N-(2-pyrazol-1-ylethyl)-1-benzofuran-2-carboxamide
- F5581-1313
- N-(2-(1H-pyrazol-1-yl)ethyl)-N-(4-fluorobenzo[d]thiazol-2-yl)-7-methoxybenzofuran-2-carboxamide
- 1170646-90-8
- VU0647663-1
-
- Inchi: 1S/C22H17FN4O3S/c1-29-16-7-2-5-14-13-17(30-20(14)16)21(28)27(12-11-26-10-4-9-24-26)22-25-19-15(23)6-3-8-18(19)31-22/h2-10,13H,11-12H2,1H3
- InChI Key: IDXVWNADHDGNSQ-UHFFFAOYSA-N
- SMILES: O1C2=C(OC)C=CC=C2C=C1C(N(C1=NC2=C(F)C=CC=C2S1)CCN1C=CC=N1)=O
Computed Properties
- Exact Mass: 436.10053975g/mol
- Monoisotopic Mass: 436.10053975g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 646
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 102Ų
N-(4-fluoro-1,3-benzothiazol-2-yl)-7-methoxy-N-[2-(1H-pyrazol-1-yl)ethyl]-1-benzofuran-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5581-1313-2μmol |
N-(4-fluoro-1,3-benzothiazol-2-yl)-7-methoxy-N-[2-(1H-pyrazol-1-yl)ethyl]-1-benzofuran-2-carboxamide |
1170646-90-8 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5581-1313-5μmol |
N-(4-fluoro-1,3-benzothiazol-2-yl)-7-methoxy-N-[2-(1H-pyrazol-1-yl)ethyl]-1-benzofuran-2-carboxamide |
1170646-90-8 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5581-1313-10μmol |
N-(4-fluoro-1,3-benzothiazol-2-yl)-7-methoxy-N-[2-(1H-pyrazol-1-yl)ethyl]-1-benzofuran-2-carboxamide |
1170646-90-8 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5581-1313-20μmol |
N-(4-fluoro-1,3-benzothiazol-2-yl)-7-methoxy-N-[2-(1H-pyrazol-1-yl)ethyl]-1-benzofuran-2-carboxamide |
1170646-90-8 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5581-1313-1mg |
N-(4-fluoro-1,3-benzothiazol-2-yl)-7-methoxy-N-[2-(1H-pyrazol-1-yl)ethyl]-1-benzofuran-2-carboxamide |
1170646-90-8 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5581-1313-2mg |
N-(4-fluoro-1,3-benzothiazol-2-yl)-7-methoxy-N-[2-(1H-pyrazol-1-yl)ethyl]-1-benzofuran-2-carboxamide |
1170646-90-8 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5581-1313-3mg |
N-(4-fluoro-1,3-benzothiazol-2-yl)-7-methoxy-N-[2-(1H-pyrazol-1-yl)ethyl]-1-benzofuran-2-carboxamide |
1170646-90-8 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5581-1313-4mg |
N-(4-fluoro-1,3-benzothiazol-2-yl)-7-methoxy-N-[2-(1H-pyrazol-1-yl)ethyl]-1-benzofuran-2-carboxamide |
1170646-90-8 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5581-1313-5mg |
N-(4-fluoro-1,3-benzothiazol-2-yl)-7-methoxy-N-[2-(1H-pyrazol-1-yl)ethyl]-1-benzofuran-2-carboxamide |
1170646-90-8 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5581-1313-10mg |
N-(4-fluoro-1,3-benzothiazol-2-yl)-7-methoxy-N-[2-(1H-pyrazol-1-yl)ethyl]-1-benzofuran-2-carboxamide |
1170646-90-8 | 10mg |
$79.0 | 2023-09-09 |
N-(4-fluoro-1,3-benzothiazol-2-yl)-7-methoxy-N-[2-(1H-pyrazol-1-yl)ethyl]-1-benzofuran-2-carboxamide Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on N-(4-fluoro-1,3-benzothiazol-2-yl)-7-methoxy-N-[2-(1H-pyrazol-1-yl)ethyl]-1-benzofuran-2-carboxamide
N-(4-Fluoro-1,3-benzothiazol-2-yl)-7-methoxy-N-[2-(1H-pyrazol-1-yl)ethyl]-1-benzofuran-2-carboxamide (CAS No. 1170646-90-8): An Overview
N-(4-fluoro-1,3-benzothiazol-2-yl)-7-methoxy-N-[2-(1H-pyrazol-1-yl)ethyl]-1-benzofuran-2-carboxamide (CAS No. 1170646-90-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzofurans, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of this compound, particularly the presence of a fluorinated benzothiazole moiety and a pyrazolyl substituent, contribute to its distinct pharmacological profile.
The synthesis of N-(4-fluoro-1,3-benzothiazol-2-yl)-7-methoxy-N-[2-(1H-pyrazol-1-yl)ethyl]-1-benzofuran-2-carboxamide involves a multi-step process that typically includes the formation of the benzofuran core, followed by the introduction of the fluorinated benzothiazole and pyrazolyl groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both research and potential clinical applications.
In terms of its biological activity, studies have shown that N-(4-fluoro-1,3-benzothiazol-2-yl)-7-methoxy-N-[2-(1H-pyrazol-1-yl)ethyl]-1-benzofuran-2-carboxamide exhibits potent anti-inflammatory effects. This is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary research suggests that this compound may have neuroprotective properties, making it a promising candidate for the treatment of neurodegenerative diseases.
The pharmacokinetic properties of N-(4-fluoro-1,3-benzothiazol-2-yl)-7-methoxy-N-[2-(1H-pyrazol-1-yl)ethyl]-1-benzofuran-2-carboxamide have also been investigated. Studies have demonstrated that it has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an oral medication. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in central nervous system (CNS) disorders.
Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-fluoro-1,3-benzothiazol-2-yl)-7-methoxy-N-[2-(1H-pyrazol-1-yl)ethyl]-1-benzofuran-2-carboxamide in various disease models. Early results from phase I trials have shown promising outcomes with minimal adverse effects. These findings have paved the way for more advanced clinical studies to further explore its therapeutic potential.
In addition to its medicinal applications, N-(4-fluoro-1,3-benzothiazol-2-yl)-7-methoxy-N-[2-(1H-pyrazol-1-yl)ethyl]-1-benzofuran-2-carboxamide has also been studied for its potential use in chemical biology research. Its unique structure makes it an excellent tool for probing specific biological pathways and understanding the mechanisms underlying various diseases. For instance, researchers have used this compound to investigate the role of specific enzymes in inflammatory processes and to identify novel targets for drug development.
The environmental impact of N-(4-fluoro-1,3-benzothiazol-2-yl)-7-methoxy-N-[2-(1H-pyrazol-1-y l)ethyl]-1-benzofuran - 2 - carboxamide is another area of interest. Studies have shown that it is relatively stable under normal environmental conditions and does not pose significant ecological risks when used in controlled settings. However, ongoing research is being conducted to ensure its safe disposal and minimize any potential environmental impact.
In conclusion, N-(4-fluoro - 1 , 3 - benzothiaz ol - 2 - yl ) - 7 - meth oxy - N - [ 2 - ( 1 H - pyra z ol - 1 - yl ) eth yl ] - 1 - ben z o fur an - 2 - car box am ide (CAS No. 1170646 - 90 - 8) represents a promising compound with a wide range of potential applications in medicinal chemistry and chemical biology. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.
1170646-90-8 (N-(4-fluoro-1,3-benzothiazol-2-yl)-7-methoxy-N-[2-(1H-pyrazol-1-yl)ethyl]-1-benzofuran-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)